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methylpyrazine

Cat. No.: B112963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Amino-3-bromo-5-methylpyrazine, a heterocyclic compound of interest in

medicinal chemistry and organic synthesis. This document collates available data on its

molecular structure, physicochemical properties, synthesis, and reactivity. While the compound

is noted for its potential as a scaffold in drug discovery, particularly in the development of

antimicrobial and anti-inflammatory agents, specific biological activity data and defined

mechanisms of action remain areas for further investigation. This guide aims to serve as a

foundational resource for researchers exploring the applications of this versatile pyrazine

derivative.

Chemical and Physical Properties
2-Amino-3-bromo-5-methylpyrazine (CAS No: 74290-65-6) is a substituted pyrazine with the

molecular formula C₅H₆BrN₃.[1][2][3][4] Its structure features a pyrazine ring with an amino

group at the 2-position, a bromine atom at the 3-position, and a methyl group at the 5-position.

[2] This arrangement of functional groups imparts a unique reactivity profile, making it a

valuable intermediate in the synthesis of more complex molecules.[2]

Table 1: Physicochemical Properties of 2-Amino-3-bromo-5-methylpyrazine
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Property Value Source(s)

Molecular Formula C₅H₆BrN₃ [1][2][3][4]

Molecular Weight 188.03 g/mol [1][2][4]

CAS Number 74290-65-6 [1][2][3][4]

Appearance Yellow solid [3]

Melting Point 56-57 °C [5]

Boiling Point ~275.0 °C (Predicted) [5]

Density ~1.699 g/cm³ (Predicted) [5]

pKa 2.65 ± 0.10 (Predicted) [5]

Solubility

Soluble in polar organic

solvents like dichloromethane

(DCM).

[1]

Spectroscopic Data
The structural characterization of 2-Amino-3-bromo-5-methylpyrazine is supported by

various spectroscopic techniques.

Table 2: Spectroscopic Data for 2-Amino-3-bromo-5-methylpyrazine
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Technique Data Source(s)

¹H NMR

(400 MHz, CDCl₃) δ (ppm):

7.83 (s, 1H), 4.93 (s, 2H), 2.41

(s, 3H)

[3]

Mass Spectrometry
(ESI, positive ion mode) m/z:

190.2 [M+H]⁺
[3]

¹³C NMR
Data not available in the

searched literature.

FT-IR
Data not available in the

searched literature.

Synthesis and Reactivity
Synthesis
A common and efficient method for the synthesis of 2-Amino-3-bromo-5-methylpyrazine is

the bromination of 5-methylpyrazin-2-amine.[2][3]

Experimental Protocol: Bromination of 5-Methylpyrazin-2-amine[3]

Reactants:

5-Methylpyrazin-2-amine (1.0 eq)

Bromine (1.2 eq)

Pyridine (1.2 eq)

Dichloromethane (DCM)

Procedure:

Dissolve 5-methylpyrazin-2-amine and pyridine in dichloromethane.

Slowly add bromine to the solution.
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Stir the reaction mixture overnight at room temperature.

Upon completion, add water to the mixture and separate the organic layer.

Wash the organic layer with saturated brine, dry over anhydrous sodium sulfate, and filter.

Concentrate the filtrate under vacuum to yield 2-Amino-3-bromo-5-methylpyrazine as a

yellow solid.

Yield: Up to 88%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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